Cas no 379255-69-3 (2-(1,3-benzothiazol-2-yl)-3-(3-chloro-2-methylphenyl)amino-3-sulfanylprop-2-enenitrile)

• Product Name: 2-(1,3-benzothiazol-2-yl)-3-(3-chloro-2-methylphenyl)amino-3-sulfanylprop-2-enenitrile
• CAS No: 379255-69-3
• MF: C₁₇H₁₂ClN₃S₂
• MW: 357.880279541016
• MDL: MFCD07290035
• CID: 5225714
• Update Time: 2026-03-07

2-(1,3-benzothiazol-2-yl)-3-(3-chloro-2-methylphenyl)amino-3-sulfanylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazoleacetonitrile, α-[[(3-chloro-2-methylphenyl)amino]mercaptomethylene]-
• 2-(1,3-Benzothiazol-2-yl)-3-[(3-chloro-2-methylphenyl)amino]-3-sulfanylprop-2-enenitrile
• 2-(1,3-benzothiazol-2-yl)-3-(3-chloro-2-methylphenyl)amino-3-sulfanylprop-2-enenitrile

• MDL： MFCD07290035
• Inchi： 1S/C17H12ClN3S2/c1-10-12(18)5-4-7-13(10)20-16(22)11(9-19)17-21-14-6-2-3-8-15(14)23-17/h2-8,20,22H,1H3
• InChI Key： HBPLYATUDPRZEI-UHFFFAOYSA-N
• SMILES： C(C1SC2=CC=CC=C2N=1)(C#N)=C(S)NC1C=CC=C(Cl)C=1C

Additional information on 2-(1,3-benzothiazol-2-yl)-3-(3-chloro-2-methylphenyl)amino-3-sulfanylprop-2-enenitrile

Introduction to Compound CAS No. 379255-69-3: 2-(1,3-Benzothiazol-2-yl)-3-(3-chloro-2-methylphenyl)amino-3-sulfanylprop-2-enenitrile

The compound with CAS No. 379255-69-3, named 2-(1,3-benzothiazol-2-yl)-3-(3-chloro-2-methylphenyl)amino-3-sulfanylprop-2-enenitrile, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzothiazole ring, a chlorinated aromatic group, and a nitrile functional group. The combination of these structural elements contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of new materials and pharmaceutical agents. The benzothiazole moiety in this compound is known for its ability to act as a versatile building block in organic synthesis. Its presence in the molecule enhances the compound's stability and reactivity, making it suitable for applications in drug design and material science.

The chloro-substituted aromatic ring in the compound adds another layer of complexity to its structure. This substitution pattern not only influences the electronic properties of the molecule but also plays a crucial role in its interaction with biological systems. Recent research has shown that such substitutions can significantly affect the bioavailability and pharmacokinetics of drugs, making this compound a promising candidate for further exploration in medicinal chemistry.

The nitrile group present in the molecule is another key functional group that contributes to its chemical versatility. Nitriles are known for their ability to undergo various transformations, such as hydrolysis and reduction, which can lead to the formation of valuable intermediates in organic synthesis. This makes the compound an attractive starting material for synthesizing more complex molecules with diverse applications.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the coupling of benzothiazole derivatives with appropriately substituted aromatic amines, followed by functionalization to introduce the nitrile group. Recent advancements in catalytic methods and green chemistry have made it possible to synthesize this compound more efficiently and sustainably.

The compound has shown potential in several areas, including as a precursor for drug development, as an intermediate in agrochemicals, and as a building block for advanced materials. Its unique combination of functional groups makes it an ideal candidate for exploring new chemical reactions and mechanisms.

Recent studies have also focused on the biological activity of this compound. Initial assays suggest that it may exhibit anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic applications. Further research is needed to fully understand its pharmacological profile and potential toxicity.

In conclusion, CAS No. 379255-69-3, or 2-(1,3-benzothiazol-2-yl)-3-(3-chloro-2-methylphenyl)amino-3-sulfanylprop-2-enenitrile, is a multifaceted compound with significant potential across various scientific domains. Its complex structure and versatile functional groups make it an intriguing subject for both fundamental research and applied development.